molecular formula C8H15NO3 B2362485 (2R,3S)-2-acetamido-3-methylpentanoic acid CAS No. 19764-31-9; 54831-20-8

(2R,3S)-2-acetamido-3-methylpentanoic acid

Cat. No. B2362485
CAS RN: 19764-31-9; 54831-20-8
M. Wt: 173.212
InChI Key: JDTWZSUNGHMMJM-CAHLUQPWSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-acetyl-D-alloisoleucine is an isoleucine derivative.

Scientific Research Applications

Structures and Properties in Molecular Compounds

The compound (2R,3S)-2-acetamido-3-methylpentanoic acid (N-acetyl-D-alloisoleucine; Ac-D-aIle) has been studied for its molecular properties and interactions. An X-ray crystal structural analysis revealed that it forms a molecular compound with (2S,3S)-N-acetyl-2-amino-3-methylpentanoic acid (N-acetyl-L-isoleucine; Ac-L-Ile), consisting of one Ac-L-Ile molecule and one Ac-D-aIle molecule. These compounds are packed with strong hydrogen bonds, forming homogeneous chains, and are connected by weaker hydrogen bonds, resembling the structure observed for Ac-L-Ile and Ac-D-aIle separately. This research highlights the structural intricacies and intermolecular interactions of these diastereoisomeric compounds (Yajima et al., 2009).

Synthetic Applications in Microbiology

This compound has been implicated in synthetic pathways in microbiology. A study focused on synthesizing N5-hydroxy-2-methylornithine and N5-hydroxy-2-methylarginine, critical compounds in microbial metabolism, utilized 2-acetamido-3-methylpentanoic acid as a precursor. This research contributes to our understanding of antimetabolite production by microorganisms and may have implications for pharmaceutical developments (Maehr & Leach, 1978).

Enzymatic Stereospecificity

Research on the enzymatic activity of α,β-dihydroxyacid dehydratase from Salmonella typhimurium showed a stereospecific interaction with this compound. The study revealed that the enzyme utilizes isomers with the 2R-configuration as substrates but not those with the 2S-configuration, demonstrating the enzyme's stereospecificity. This research provides insights into the biochemical pathways involving this compound and its relevance in microbial metabolism (Armstrong et al., 1977).

Role in Chitin Synthesis

A study investigating the hormonal regulation of dopadecarboxylase activity and chitin synthesis in an epithelial cell line from Chironomus tentans mentioned the compound as part of the research. While the specific role of this compound in this context is not detailed, its inclusion in the study indicates its relevance in the broader context of biochemical research and potential applications in understanding biological processes (Baumeister, Ludwig, & Spindler-Barth, 1992).

properties

IUPAC Name

(2R,3S)-2-acetamido-3-methylpentanoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H15NO3/c1-4-5(2)7(8(11)12)9-6(3)10/h5,7H,4H2,1-3H3,(H,9,10)(H,11,12)/t5-,7+/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JDTWZSUNGHMMJM-CAHLUQPWSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C)C(C(=O)O)NC(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC[C@H](C)[C@H](C(=O)O)NC(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H15NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80879251
Record name D-Alloisoleucine, N-acetyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80879251
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

173.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

54831-20-8
Record name D-Alloisoleucine, N-acetyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80879251
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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